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Shanghai, China — December 11, 2025 — For researchers, scientists, and professionals in drug
development, a comprehensive understanding of the chemical structure and properties of novel
natural products is paramount. This technical guide provides an in-depth analysis of
Brachynoside heptaacetate, a phenylpropanoid glycoside derivative. This document outlines
the core structure of its parent compound, Brachynoside, supported by spectroscopic data, and
details the experimental protocols for its isolation.

Core Structure and Derivatization

Brachynoside heptaacetate (CasHs4022) is the acetylated derivative of Brachynoside, a
naturally occurring phenylpropanoid glycoside.[1] The parent compound, Brachynoside, has
been isolated from Clerodendrum infortunatum and Clerodendron brachyanthum. The structure
of Brachynoside was elucidated as 2-(3, 4-dimethoxyphenyl)ethyl 3-O-a-L-rhamnopyranosyl-4-
0O-(3, 4-dihydroxycinnamoyl)-3-D-glucopyranoside.[2]

Brachynoside heptaacetate is formed by the acetylation of the seven free hydroxyl groups of
Brachynoside. These hydroxyl groups are located on the rhamnose, glucose, and
dihydroxycinnamoyl moieties of the molecule.
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Key Structural Features of Brachynoside:

Aglycone: 2-(3,4-dimethoxyphenyl)ethanol

Glycosidic Linkage: The aglycone is attached to a glucose molecule via a (3-glycosidic bond.

Disaccharide: A rhamnose molecule is linked to the glucose at the 3-position.

Acyl Group: A 3,4-dihydroxycinnamoyl group is attached to the glucose at the 4-position.

The acetylation process, which yields Brachynoside heptaacetate, replaces the hydrogen of
each hydroxyl group with an acetyl group (-COCHSs), significantly altering the polarity and
potential biological activity of the parent compound.

Physicochemical Properties

A summary of the key physicochemical properties of Brachynoside heptaacetate is provided
in the table below.

Property Value Reference
CAS Number 144765-80-0 [1]
Molecular Formula CasH54022 [1]
Molecular Weight 946.9 g/mol [1]
Class Er:czlt?\:zpanoid Glycoside o
Parent Compound Brachynoside [2]

Clerodendrum infortunatum,
Source of Parent [2][3]
Clerodendron brachyanthum

Experimental Protocols
Isolation of Brachynoside from Clerodendrum
infortunatum
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The following is a detailed protocol for the isolation of the parent compound, Brachynoside,
from the leaves of Clerodendrum infortunatum.

1. Extraction:

» Air-dried and powdered leaves of C. infortunatum are subjected to extraction with methanol
at room temperature.

e The methanolic extract is then concentrated under reduced pressure to yield a crude extract.
2. Fractionation:

e The crude methanolic extract is suspended in water and partitioned successively with
solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

o The ethyl acetate fraction, which typically contains the phenylpropanoid glycosides, is
selected for further purification.

3. Chromatographic Purification:

e The ethyl acetate fraction is subjected to column chromatography on silica gel.
e The column is eluted with a gradient of chloroform and methanol.

o Fractions are collected and monitored by thin-layer chromatography (TLC).

o Fractions containing the desired compound are pooled and further purified using preparative
high-performance liquid chromatography (HPLC) on a C18 reversed-phase column with a
suitable solvent system (e.g., a gradient of methanol and water).

4. Structure Elucidation:

» The purified compound's structure is elucidated using spectroscopic methods, including *H-
NMR, B8C-NMR, and mass spectrometry (MS), and by comparison with published data.[1]

Biological Activity
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Brachynoside, the parent compound of Brachynoside heptaacetate, has been evaluated for
its in vitro antidiabetic activity. The following table summarizes the reported ICso values.

Assay ICso0 (uM) of Brachynoside Reference
o-Amylase Inhibition Not Active [3]
o-Glucosidase Inhibition Not Active [3]

Note: The biological activity of Brachynoside hettaacetate has not been reported in the

reviewed literature.

Visualizing the Scientific Workflow

The following diagram illustrates the general workflow for the isolation and characterization of

natural products like Brachynoside.
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General Workflow for Natural Product Isolation and Characterization
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Caption: A flowchart illustrating the key stages in the isolation and characterization of natural
products.
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This technical guide provides a consolidated overview of the current knowledge on
Brachynoside heptaacetate and its parent compound, Brachynoside. Further research is
warranted to explore the biological activities of the acetylated derivative and to fully elucidate
its potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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